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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B7934463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Sardomozide is a potent and selective inhibitor of S-adenosylmethionine decarboxylase

(SAMDC), a critical enzyme in the polyamine biosynthesis pathway.[1][2][3][4] Polyamines like

spermidine and spermine are essential for cell growth, differentiation, and division.[5] By

inhibiting SAMDC, Sardomozide depletes intracellular polyamine levels, leading to

antiproliferative and antitumor activity. It also exhibits potential antiviral properties, notably

against HIV, by interfering with the function of eukaryotic translation initiation factor 5A (eIF-5A).

Accurate and consistent preparation of Sardomozide stock solutions is fundamental for

obtaining reliable and reproducible results in in vitro and in vivo experiments. Dimethyl

sulfoxide (DMSO) is a common solvent for dissolving hydrophobic small molecules like

Sardomozide for biological assays. However, factors such as the specific form of the

compound (free base vs. salt), solvent purity, and handling technique can significantly impact

solubility and stability.

These notes provide a detailed protocol for the preparation, storage, and handling of

Sardomozide stock solutions in DMSO to ensure consistency and efficacy in research

applications.
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Physicochemical and Quantitative Data
Sardomozide is commercially available in two common forms: the free base and the

dihydrochloride salt. It is crucial to use the correct molecular weight corresponding to the

specific form of the compound for accurate molar concentration calculations. The

dihydrochloride salt generally offers enhanced water solubility and stability.

Property
Sardomozide (Free
Base)

Sardomozide
Dihydrochloride

Notes

Synonyms
CGP 48664,

SAM486A
CGP 48664A

The 'A' suffix often

denotes the salt form.

Molecular Formula C₁₁H₁₄N₆ C₁₁H₁₄N₆ · 2HCl

Molecular Weight 230.27 g/mol 303.19 g/mol
Use the MW specific

to your compound lot.

CAS Number 149400-88-4 138794-73-7

Appearance Solid
White to off-white

solid

Solubility in DMSO Not specified
10 mg/mL to 60

mg/mL

Use of fresh,

anhydrous DMSO is

critical. Warming and

sonication may be

required.

Experimental Protocol: Preparation of a 10 mM
Sardomozide Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Sardomozide in DMSO.

Materials and Equipment
Sardomozide (free base or dihydrochloride salt)

Anhydrous/Biotechnology-grade Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, precision pipettes and tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Safety Precautions
Sardomozide: Handle as a potentially hazardous compound. Avoid inhalation of dust and

direct contact with skin and eyes.

DMSO: DMSO is an excellent solvent that can facilitate the absorption of other chemicals

through the skin. Always wear gloves and handle with care.

Work in a well-ventilated area or a chemical fume hood.

Stock Solution Calculation
The mass of Sardomozide required depends on its molecular weight (MW). Use the following

formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol ) / 1000

Example Calculation for a 1 mL, 10 mM Stock Solution:

For Sardomozide (Free Base, MW = 230.27): Mass (mg) = 10 mM x 1 mL x 230.27 / 1000 =

2.30 mg

For Sardomozide Dihydrochloride (MW = 303.19): Mass (mg) = 10 mM x 1 mL x 303.19 /

1000 = 3.03 mg

Step-by-Step Preparation Procedure
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Preparation: Allow the vial of Sardomozide powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

calculated mass of Sardomozide powder into the tube.

Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the

Sardomozide powder. For a 1 mL stock, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex for 1-2 minutes until the solid is completely

dissolved.

Aiding Dissolution (If Necessary): If precipitation or incomplete dissolution occurs, gentle

warming in a 37°C water bath or brief sonication can be used to aid dissolution. Visually

inspect the solution to ensure no particulates remain. Always use newly opened DMSO, as

absorbed moisture can significantly reduce solubility.

Storage: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the

stock solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile

microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and the date of preparation.

Long-Term Storage: Store the aliquots at -20°C, protected from light. A properly stored stock

solution can be stable for several months.

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation
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Figure 1: Workflow for Sardomozide Stock Solution Preparation
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Figure 1: Workflow for Sardomozide Stock Solution Preparation
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Sardomozide's Mechanism of Action in the Polyamine
Biosynthesis Pathway

Figure 2: Inhibition of SAMDC by Sardomozide

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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